

Biological activity of hydantoin derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)-5-phenylimidazolidine-2,4-dione
CAS No.: 2784-27-2
Cat. No.: B1214888

[Get Quote](#)

An In-Depth Technical Guide to the Biological Activity of Hydantoin Derivatives

Authored by: A Senior Application Scientist

Foreword: The Enduring Versatility of the Hydantoin Scaffold

The hydantoin ring, a five-membered imidazolidine-2,4-dione structure, represents one of medicinal chemistry's most enduring and versatile scaffolds.[1][2] For over seven decades, since the advent of phenytoin, hydantoin derivatives have been mainstays in clinical practice, primarily for the management of epilepsy.[3] However, the therapeutic potential of this heterocyclic core extends far beyond the central nervous system. Its unique stereoelectronic features—possessing two hydrogen bond donors, two hydrogen bond acceptors, and multiple sites for substitution—allow for the generation of vast chemical diversity.[2][4] This structural flexibility has enabled the design and synthesis of derivatives with a broad spectrum of pharmacological activities, including potent anticancer, antimicrobial, and enzyme-inhibiting properties.[3][5][6]

This guide provides an in-depth exploration of the multifaceted biological activities of hydantoin derivatives. We will move beyond a simple cataloging of effects to dissect the underlying mechanisms of action, explore critical structure-activity relationships (SAR), and provide detailed, field-proven protocols for evaluating these activities. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to innovate within this promising chemical space.


Anticonvulsant Activity: The Classic Indication

The most established therapeutic application of hydantoins is in the treatment of seizures.^{[1][5][7]} Drugs like Phenytoin, Mephenytoin, and Ethotoin are cornerstones in the management of partial-onset and tonic-clonic seizures.^{[5][8]}

Mechanism of Action: Stabilizing Neuronal Excitability

The primary anticonvulsant mechanism of hydantoins involves the modulation of voltage-gated sodium channels in neurons.^{[9][10]} During a seizure, neurons fire at an abnormally high frequency. Hydantoins selectively bind to the inactivated state of the sodium channel, slowing its rate of recovery to the resting state.^{[9][11]} This action effectively blocks sustained, high-frequency repetitive firing of action potentials, thereby preventing the spread of seizure activity throughout the brain.^{[8][12]} This use-dependent and voltage-dependent action is crucial, as it allows the drugs to preferentially suppress ectopic seizure discharges without significantly affecting normal, low-frequency neuronal transmission.

Below is a diagram illustrating this mechanism at the neuronal membrane.



[Click to download full resolution via product page](#)

Caption: Mechanism of hydantoin anticonvulsant activity at the voltage-gated sodium channel.

Structure-Activity Relationship (SAR) for Anticonvulsant Drugs

Decades of research have illuminated key structural requirements for anticonvulsant efficacy:

- **C5 Substitution:** The nature of the substituent at the 5th position is critical. An aromatic ring, such as a phenyl group, is essential for activity against tonic-clonic seizures (grand mal epilepsy).^[13] Introducing alkyl substituents at C5 can sometimes lead to sedative properties, which are absent in phenytoin (5,5-diphenylhydantoin).^[13]
- **N3 Substitution:** The N-H group at the N3 position is an important hydrogen bond donor. Altering this group can modulate activity and metabolic stability.^[14]
- **N1 Substitution:** N-methylation can decrease activity against maximal electroshock seizures while imparting more activity against chemically induced convulsions, suggesting a shift in the mechanism or target engagement.^[13]

Anticancer Activity: A Growing Area of Investigation


The structural versatility of the hydantoin scaffold has made it a fertile ground for the discovery of novel anticancer agents.^{[15][16]} Derivatives have been developed that exhibit antiproliferative effects against a wide range of cancer cell lines, including cervical (HeLa), lung (A549), breast (MCF-7, MDA-MB-231), and colon (SW480, SW620) cancers.^{[6][17][18]}

Diverse Mechanisms of Anticancer Action

Unlike their anticonvulsant counterparts, anticancer hydantoins do not converge on a single mechanism. Instead, they interfere with various cellular signaling pathways critical for tumor growth and survival.^{[15][16]}

- **Induction of Apoptosis:** Many hydantoin derivatives exert their cytotoxic effects by triggering programmed cell death, or apoptosis, in cancer cells.^[16]
- **Cell Cycle Arrest:** Compounds can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints.
- **Enzyme Inhibition:** A significant number of hydantoin-based compounds function by inhibiting key enzymes involved in cancer progression.
 - **Kinase Inhibition:** Derivatives have been designed to inhibit crucial kinases like Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), which are pivotal for tumor growth and angiogenesis.^{[6][19]}
 - **Sirtuin Inhibition:** Certain 5-benzylidenehydantoins have been identified as inhibitors of sirtuins (SIRT1 and SIRT2), which are promising targets for cancer therapy.^[20]
 - **Other Enzymes:** Hydantoins have also been investigated as inhibitors of thymidine phosphorylase and other enzymes vital to cancer cell metabolism.^[18]

The diagram below illustrates a simplified signaling pathway for a kinase inhibitor.



[Click to download full resolution via product page](#)

Caption: Inhibition of the EGFR signaling pathway by a hydantoin-based kinase inhibitor.

SAR for Anticancer Drugs

The development of potent anticancer hydantoins is highly dependent on their substitution patterns:

- Lipophilicity: Increased lipophilicity, often achieved by adding cycloalkyl, phenyl, or benzhydryl substituents, is frequently associated with enhanced antitumor activity.[5]

- **Aromatic Substituents:** Bulky aromatic substituents have been shown to improve the ability of hydantoins to induce apoptosis and inhibit cell proliferation.[21]
- **Hybrid Molecules:** Creating hybrid molecules by linking the hydantoin core to other pharmacologically active moieties (like isatin or coumarin) has proven to be a successful strategy for developing potent, multi-target anticancer agents.[6]

Quantitative Data on Antiproliferative Activity

The efficacy of anticancer compounds is typically quantified by their half-maximal inhibitory concentration (IC_{50}), the concentration of the drug required to inhibit the growth of 50% of the cancer cells.

Compound Class	Cancer Cell Line	IC_{50} (μM)	Reference
3-Cyclohexyl-5-phenyl hydantoin	HeLa (Cervical)	5.4	[17]
3-Cyclohexyl-5-phenyl hydantoin	MCF-7 (Breast)	2.0	[17]
3-Benzhydryl-5-phenyl hydantoin	HeLa, MCF-7, SW620	20 - 23	[17]
Spirohydantoin Derivative (Compound 4)	SW480, SW620 (Colon)	Not specified, but most effective	[18]
Isatin-Hydantoin Hybrid (Compound 16)	HeLa, A549, MDA-MB-231	59 (average)	[6]

Antimicrobial Activity: A Modern Therapeutic Frontier

With the rise of antimicrobial resistance (AMR), there is an urgent need for new classes of antibiotics.[22] Hydantoin derivatives have emerged as promising candidates, exhibiting broad-

spectrum activity against various bacterial, fungal, and viral pathogens.[15][16] One derivative, nitrofurantoin, is already a clinically approved antibiotic for treating urinary tract infections.[22]

Mechanism of Action: Disrupting Microbial Integrity

Hydantoins employ several mechanisms to combat microbes:

- **Membrane Disruption:** A key strategy, particularly for newer synthetic derivatives, is the disruption of the bacterial cell membrane.[22][23] By designing amphiphilic molecules with cationic charges and hydrophobic tails, researchers have created hydantoins that mimic natural antimicrobial peptides. These compounds interact with and permeabilize the bacterial membrane, leading to rapid cell death.[23][24] This physical mechanism of action is less prone to the development of resistance compared to single-enzyme inhibition.
- **Inhibition of Synthesis:** Some derivatives can interfere with essential bacterial processes like cell wall synthesis or protein synthesis.[15]
- **DNA Damage:** The mechanism for nitrofurantoin is believed to involve damage to bacterial DNA.[23]
- **Antiviral Action:** Antiviral hydantoins often work by inhibiting viral replication, for instance, by targeting viral DNA polymerase in viruses like Herpes Simplex Virus (HSV).[15]

SAR for Antimicrobial Drugs

Key structural features for potent antimicrobial activity include:

- **Amphiphilicity:** The combination of cationic groups and hydrophobic moieties is critical for membrane-active derivatives.[22]
- **Rigidity and Lipophilicity:** Incorporating aromatic linkers and the hydantoin backbone itself can increase the rigidity and lipophilicity of the molecule, which has been shown to improve stability and the bactericidal killing rate.[22]
- **Benzyl/Phenyl Groups:** The addition of benzyl or phenyl groups can enhance antibacterial activity, likely by increasing hydrophobic interactions with the bacterial cell membrane.[21]

Other Biological Activities: Enzyme Inhibition

Beyond the major areas above, hydantoin derivatives have been successfully designed as potent and selective inhibitors of various enzymes implicated in disease.


- **Human Leukocyte Elastase (HLE) Inhibitors:** Derivatives have been found to irreversibly inactivate HLE, an enzyme involved in inflammatory processes.[\[25\]](#)
- **Carbonic Anhydrase (CA) Inhibitors:** By attaching a benzenesulfonamide group, researchers have created hydantoin derivatives that effectively inhibit various human carbonic anhydrase isoforms, which are targets for diuretics and anti-glaucoma drugs.[\[26\]](#)
- **Urease Inhibitors:** Thiohydantoins and hydantoins derived from amino acids have been identified as potent inhibitors of urease, a key enzyme for bacteria like *Helicobacter pylori*.[\[27\]](#)
- **Prolyl Hydroxylase (PHD) Inhibitors:** In silico studies suggest the hydantoin scaffold could be used to develop inhibitors of PHD, a potential therapeutic strategy for Alzheimer's disease.[\[28\]](#)

Experimental Protocols for Activity Assessment

The transition from a synthesized compound to a promising drug candidate is paved with rigorous biological testing. The trustworthiness of these results hinges on robust, well-controlled, and reproducible assays. Here, we detail the methodologies for two fundamental screening assays.

General Workflow for In Vitro Screening

The process of identifying and characterizing biologically active compounds follows a logical progression, often referred to as a screening cascade. The goal is to efficiently test a large number of compounds and progressively focus resources on the most promising candidates.



[Click to download full resolution via product page](#)

Caption: A typical in vitro screening cascade for evaluating hydantoin derivatives.

Protocol: Antiproliferative Activity via MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.^[29] It is a gold-standard primary assay in anticancer drug screening.^[30]

Causality: This assay is based on the principle that NAD(P)H-dependent cellular oxidoreductase enzymes in viable, metabolically active cells can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

- Cell Culture & Seeding:
 - Maintain the desired cancer cell line (e.g., MCF-7) in appropriate culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a humidified 5% CO₂ incubator.
 - Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.
 - Dilute the cell suspension to a final concentration of 5×10^4 cells/mL.
 - Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well flat-bottom plate. Include wells for 'untreated control' and 'blank' (medium only).
 - Incubate the plate for 24 hours to allow cells to attach.
- Compound Preparation & Treatment:
 - Prepare a stock solution of the hydantoin derivative (e.g., 10 mM in DMSO).
 - Perform serial dilutions of the stock solution in the culture medium to achieve the desired final test concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells is consistent and non-toxic (typically $\leq 0.5\%$).

- Remove the old medium from the 96-well plate and add 100 μ L of the medium containing the various concentrations of the test compound. Add fresh medium with the equivalent DMSO concentration to the 'untreated control' wells.
- Incubate the plate for 48-72 hours.
- MTT Addition and Incubation:
 - Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).
 - Add 10 μ L of the MTT solution to each well (including controls).
 - Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.
- Formazan Solubilization & Measurement:
 - Carefully remove the medium from each well.
 - Add 100 μ L of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.
 - Gently shake the plate for 10-15 minutes to ensure complete dissolution.
 - Measure the absorbance (Optical Density, OD) of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.
- Data Analysis:
 - Subtract the average OD of the blank wells from all other wells.
 - Calculate the percentage of cell viability for each concentration using the formula: % Viability = (OD_Treated / OD_Control) * 100
 - Plot the % Viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value.

Protocol: Antibacterial Activity via Broth Microdilution (MIC Assay)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This is a fundamental assay for determining the potency of a potential antibiotic.[\[31\]](#)

Methodology:

- Bacterial Culture Preparation:
 - Inoculate a single colony of the test bacterium (e.g., *Staphylococcus aureus*) into a suitable broth medium (e.g., Mueller-Hinton Broth, MHB).
 - Incubate overnight at 37°C with shaking.
 - Dilute the overnight culture in fresh MHB to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5×10^8 CFU/mL.
 - Further dilute this suspension 1:100 in MHB to achieve a final inoculum density of $\sim 1.5 \times 10^6$ CFU/mL.
- Compound Preparation:
 - In a sterile 96-well plate, add 50 μ L of MHB to wells 2 through 12.
 - Prepare a starting solution of the hydantoin derivative in well 1 (e.g., 100 μ L of a 256 μ g/mL solution in MHB).
 - Perform a 2-fold serial dilution by transferring 50 μ L from well 1 to well 2, mixing, then transferring 50 μ L from well 2 to well 3, and so on, down to well 10. Discard 50 μ L from well 10.
 - Well 11 will serve as the positive growth control (no compound), and well 12 will be the sterility control (no bacteria).
- Inoculation and Incubation:

- Add 50 μL of the prepared bacterial inoculum ($\sim 1.5 \times 10^6$ CFU/mL) to wells 1 through 11. The final volume in these wells will be 100 μL , and the final inoculum density will be $\sim 7.5 \times 10^5$ CFU/mL.
- Add 50 μL of sterile MHB to well 12.
- Seal the plate and incubate at 37°C for 18-24 hours.
- Result Determination:
 - Visually inspect the plate for turbidity (cloudiness), which indicates bacterial growth.
 - The MIC is the lowest concentration of the compound at which there is no visible growth.
 - The positive control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Conclusion and Future Directions

The hydantoin scaffold is a testament to the power of privileged structures in medicinal chemistry. Its proven success as an anticonvulsant has paved the way for its exploration in a multitude of other therapeutic areas, most notably oncology and infectious diseases. The key to unlocking its full potential lies in a deep understanding of its structure-activity relationships and the rational design of novel derivatives targeting specific biological pathways. As synthetic methodologies become more advanced and our understanding of disease biology deepens, the hydantoin core will undoubtedly continue to serve as a foundation for the development of next-generation therapeutics. Future research will likely focus on creating highly selective, multi-target agents and further optimizing pharmacokinetic properties to enhance efficacy and minimize side effects.

References

- Vitas, P., & Tomaskova, J. (2018). Hydantoin Derivatives of L- and D-amino acids: Synthesis and Evaluation of Their Antiviral and Antitumoral Activity. MDPI. [\[Link\]](#)
- Sharma, A., & Kumar, R. (2025). The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents. ResearchGate. [\[Link\]](#)

- Wadghane, S., et al. (2023). A Review on the Some Biological Activities of the Hydantoin Derivatives. Journal of Drug Delivery and Therapeutics. [\[Link\]](#)
- Wadghane, S., et al. (2023). View of A Review on the Some Biological Activities of the Hydantoin Derivatives. Journal of Drug Delivery and Therapeutics. [\[Link\]](#)
- Singh, S., et al. (2024). The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents. The Bioscan. [\[Link\]](#)
- Szymańska, E., et al. (2018). Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. Molecules. [\[Link\]](#)
- Ahmad, I., et al. (2023). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. Anti-Cancer Agents in Medicinal Chemistry. [\[Link\]](#)
- Drugs.com. (n.d.). List of Hydantoin anticonvulsants. Drugs.com. [\[Link\]](#)
- RxList. (n.d.). How Do Hydantoin Anticonvulsants Work? - Uses, Side Effect, Drug Names. RxList. [\[Link\]](#)
- Zhang, S., et al. (2024). Hydantoin derivative dimers as broad-spectrum antimicrobial agents against ESKAPE pathogens with enhanced killing rate and stability. MedChemComm. [\[Link\]](#)
- Ušćumlić, G., et al. (2015). Antimicrobial Activity of Various Hydantoin Derivatives. ResearchGate. [\[Link\]](#)
- Feng, X., et al. (2017). Membrane-Active Hydantoin Derivatives as Antibiotic Agents. Journal of Medicinal Chemistry. [\[Link\]](#)
- Alam, M. T., & Asif, M. (2020). Study of Some Hydantoin Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research. [\[Link\]](#)
- Encyclopedia.com. (n.d.). Hydantoins. Encyclopedia.com. [\[Link\]](#)

- Singh, S., et al. (2024). The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents. The Bioscan. [\[Link\]](#)
- Alkahtani, H. M., et al. (2024). Hydantoin derivatives: A review on their anticancer activities. ResearchGate. [\[Link\]](#)
- Zha, C., et al. (2004). Synthesis and structure-activity relationship studies for hydantoins and analogues as voltage-gated sodium channel ligands. Journal of Medicinal Chemistry. [\[Link\]](#)
- Feng, X., et al. (2017). Membrane-Active Hydantoin Derivatives as Antibiotic Agents. PubMed. [\[Link\]](#)
- Alam, M. T., & Asif, M. (2020). Study of Some Hyndantion Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research. [\[Link\]](#)
- Wadghane, S., et al. (2023). A Review on the Some Biological Activities of the Hydantoin Derivatives. ResearchGate. [\[Link\]](#)
- Groutas, W. C., et al. (1990). Hydantoin derivatives. A new class of inhibitors of human leukocyte elastase. Journal of Enzyme Inhibition. [\[Link\]](#)
- Al-Salahi, R., et al. (2023). Novel hydantoin derivatives: Synthesis and biological activity evaluation. ResearchGate. [\[Link\]](#)
- Gevorgyan, A., et al. (2024). Synthesis and neurotropic activity of new derivatives of some amino acid hydantoins and their lithium salts. Bioactive Compounds in Health and Disease. [\[Link\]](#)
- Kumar, A., et al. (2018). In silico identification of hydantoin derivatives: a novel natural prolyl hydroxylase inhibitor. Journal of Biomolecular Structure and Dynamics. [\[Link\]](#)
- Bua, S., et al. (2018). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. MDPI. [\[Link\]](#)
- Ušćumlić, G. S., et al. (2014). Solvent effects on the structure-property relationship of anticonvulsant hydantoin derivatives: A solvatochromic analysis. Molecules. [\[Link\]](#)

- Tan, S. P., et al. (2024). Synthesis and biological evaluation of hydantoin derivatives as potent antiparasmodial agents. Bioorganic & Medicinal Chemistry Letters. [[Link](#)]
- BrainKart. (2017). Hydantoins. BrainKart. [[Link](#)]
- Ramadass, S. K., & Thangavel, N. (2023). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega. [[Link](#)]
- Li, Y., et al. (2015). Design, synthesis and biological evaluation of hydantoin derivatives. Journal of Chemical and Pharmaceutical Research. [[Link](#)]
- CUTM Courseware. (n.d.). SAR of Hydantoins. CUTM Courseware. [[Link](#)]
- de Cássia, R., et al. (2022). Thiohydantoins and hydantoins derived from amino acids as potent urease inhibitors: Inhibitory activity and ligand-target interactions. Chemico-Biological Interactions. [[Link](#)]
- Al-Salahi, R., et al. (2023). Novel Hydantoin Derivatives: Synthesis and Biological Activity Evaluation. ResearchGate. [[Link](#)]
- Adile, A. A., et al. (2018). In Vitro Assays for Screening Small Molecules. Methods in Molecular Biology. [[Link](#)]
- Adile, A. A., et al. (2018). In Vitro Assays for Screening Small Molecules. Springer Nature Experiments. [[Link](#)]
- Castelhana, A. L., et al. (2006). Hydantoin derivatives as inhibitors of tumor necrosis factor- α converting enzyme (tace).
- Cho, S. J. (2019). Recent applications of hydantoin and thiohydantoin in medicinal chemistry. European Journal of Medicinal Chemistry. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. jddtonline.info \[jddtonline.info\]](#)
- [2. Recent applications of hydantoin and thiohydantoin in medicinal chemistry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. Recent advances in the synthesis and medicinal application of hydantoin \[wisdomlib.org\]](#)
- [4. Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. jddtonline.info \[jddtonline.info\]](#)
- [6. researchgate.net \[researchgate.net\]](#)
- [7. pcbiochemres.com \[pcbiochemres.com\]](#)
- [8. pcbiochemres.com \[pcbiochemres.com\]](#)
- [9. How Do Hydantoin Anticonvulsants Work? - Uses, Side Effect, Drug Names \[rxlist.com\]](#)
- [10. brainkart.com \[brainkart.com\]](#)
- [11. drugs.com \[drugs.com\]](#)
- [12. researchgate.net \[researchgate.net\]](#)
- [13. courseware.cutm.ac.in \[courseware.cutm.ac.in\]](#)
- [14. Solvent effects on the structure-property relationship of anticonvulsant hydantoin derivatives: A solvatochromic analysis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents | The Bioscan \[thebioscan.com\]](#)
- [17. mdpi.com \[mdpi.com\]](#)
- [18. Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. pubs.acs.org \[pubs.acs.org\]](#)
- [20. Recent applications of hydantoin in medicinal chemistry_Chemicalbook \[chemicalbook.com\]](#)
- [21. thebioscan.com \[thebioscan.com\]](#)

- 22. Hydantoin derivative dimers as broad-spectrum antimicrobial agents against ESKAPE pathogens with enhanced killing rate and stability - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 23. Membrane-Active Hydantoin Derivatives as Antibiotic Agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 24. Membrane-Active Hydantoin Derivatives as Antibiotic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. Hydantoin derivatives. A new class of inhibitors of human leukocyte elastase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. mdpi.com [mdpi.com]
- 27. Thiohydantoins and hydantoins derived from amino acids as potent urease inhibitors: Inhibitory activity and ligand-target interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. tandfonline.com [tandfonline.com]
- 29. researchgate.net [researchgate.net]
- 30. In Vitro Assays for Screening Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
- 31. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Biological activity of hydantoin derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1214888/docs#biological-activity-of-hydantoin-derivatives>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)